Cas no 892415-99-5 (5-(4-ethylphenyl)-14-methyl-7-{(4-methylphenyl)methylsulfanyl}-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-ylmethanol)

$5-(4-ethylphenyl)-14-methyl-7-{(4-methylphenyl)methylsulfanyl}-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-ylmethanol structure$

892415-99-5 structure

Product Name:5-(4-ethylphenyl)-14-methyl-7-{(4-methylphenyl)methylsulfanyl}-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-ylmethanol

CAS No:892415-99-5

MF:C₂₈H₂₇N₃O₂S

MW:469.597885370255

CID:6418214

PubChem ID:20900250

Update Time:2023-12-27

5-(4-ethylphenyl)-14-methyl-7-{(4-methylphenyl)methylsulfanyl}-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-ylmethanol Chemical and Physical Properties

Names and Identifiers

- 5-(4-ethylphenyl)-14-methyl-7-{(4-methylphenyl)methylsulfanyl}-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-ylmethanol
- AKOS001928077
- {2-(4-ETHYLPHENYL)-9-METHYL-4-[(4-METHYLBENZYL)SULFANYL]-5H-PYRIDO[4',3':5,6]PYRANO[2,3-D]PYRIMIDIN-6-YL}METHANOL
- F6548-2438
- 892415-99-5
- [5-(4-ethylphenyl)-14-methyl-7-{[(4-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
- [5-(4-ethylphenyl)-14-methyl-7-[(4-methylphenyl)methylsulfanyl]-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
- Inchi： 1S/C28H27N3O2S/c1-4-19-9-11-21(12-10-19)26-30-27-24(13-23-22(15-32)14-29-18(3)25(23)33-27)28(31-26)34-16-20-7-5-17(2)6-8-20/h5-12,14,32H,4,13,15-16H2,1-3H3
- InChI Key： RCMUGASUFQEHEC-UHFFFAOYSA-N
- SMILES： S(CC1C=CC(C)=CC=1)C1=C2C(=NC(C3C=CC(CC)=CC=3)=N1)OC1C(C)=NC=C(CO)C=1C2

Computed Properties

Exact Mass: 469.18239829g/mol
Monoisotopic Mass: 469.18239829g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 34
Rotatable Bond Count: 6
Complexity: 637
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 93.4Å²

5-(4-ethylphenyl)-14-methyl-7-{(4-methylphenyl)methylsulfanyl}-2-oxa-4,6,13-triazatricyclo8.4.0.0^{3,8}tetradeca-1(10),3(8),4,6,11,13-hexaen-11-ylmethanol Pricemore >>

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